95-87-4

2,5-Dimethylphenol

In Stock

• CAS RN:
• 95-87-4

• Formula:
• C8H10O

• InChI:
• InChI=1S/C8H10O/c1-6-3-4-7(2)8(9)5-6/h3-5,9H,1-2H3

• InChIKey:
• NKTOLZVEWDHZMU-UHFFFAOYSA-N

• 2,5-dimethylphenol is a colorless to off-white crystalline solid. Odor threshold concentration 0.4 mg/L. Taste threshold concentration 0.5 mg/L. (NTP, 1992)
  2, 5-Dimethylphenol, also known as 1, 2, 5-xylenol or 2-hydroxy-p-xylene, belongs to the class of organic compounds known as p-xylenols. These are aromatic compounds that contain a p-xylenol moiety, which is a monocyclic benzene carrying exactly two methyl groups at the 1- and 4-positions, and at least one hydroxyl group. 2, 5-Dimethylphenol exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 2, 5-dimethylphenol is primarily located in the cytoplasm. 2, 5-Dimethylphenol is a sweet, bacon, and naphthyl tasting compound that can be found in alcoholic beverages, arabica coffee, and coffee and coffee products. This makes 2, 5-dimethylphenol a potential biom...

5-Methoxypyrimidin-4(1H)-one

In Stock

• CAS RN:
• 695-87-4

• Formula:
• C5H6N2O2

• InChI:
• InChI=1S/C5H6N2O2/c1-9-4-2-6-3-7-5(4)8/h2-4H,1H3

• InChIKey:
• HIEZROSILNNWQP-UHFFFAOYSA-N

• 5-Methoxypyrimidin-4(1H)-one is a useful research compound. Its molecular formula is C5H6N2O2 and its molecular weight is 126.11 g/mol. The purity is usually 95%.

Isochavicinic acid

• CAS RN:
• 495-87-4

• Formula:
• C12H10O4

• InChI:
• InChI=1S/C12H10O4/c13-12(14)4-2-1-3-9-5-6-10-11(7-9)16-8-15-10/h1-7H,8H2,(H,13,14)/b3-1-,4-2+

• InChIKey:
• RHBGITBPARBDPH-HSFFGMMNSA-N

• Piperic acid, also known as piperate, belongs to the class of organic compounds known as benzodioxoles. These are organic compounds containing a benzene ring fused to either isomers of dioxole. Dioxole is a five-membered unsaturated ring of two oxygen atoms and three carbon atoms. Piperic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, piperic acid is primarily located in the membrane (predicted from logP). Outside of the human body, piperic acid can be found in herbs and spices and pepper (spice). This makes piperic acid a potential biomarker for the consumption of these food products.

3-Tert-butyl-9h-thioxanthen-9-one

Usually In Stock

• CAS RN:
• 5495-87-4

• Formula:
• C17H16OS

• InChI:
• InChI=1S/C17H16OS/c1-17(2,3)11-8-9-13-15(10-11)19-14-7-5-4-6-12(14)16(13)18/h4-10H,1-3H3

• InChIKey:
• KFZOCFFWSYNXTH-UHFFFAOYSA-N

• 3-Tert-butyl-9h-thioxanthen-9-one is a useful research compound. Its molecular formula is C17H16OS and its molecular weight is 268.4 g/mol. The purity is usually 95%.

(5-Methyl-1H-indol-2-YL)methanol

In Stock

• CAS RN:
• 55795-87-4

• Formula:
• C10H11NO

• InChI:
• InChI=1S/C10H11NO/c1-7-2-3-10-8(4-7)5-9(6-12)11-10/h2-5,11-12H,6H2,1H3

• InChIKey:
• RVDJIFTTXJOJJA-UHFFFAOYSA-N

• (5-Methyl-1H-indol-2-YL)methanol is a useful research compound. Its molecular formula is C10H11NO and its molecular weight is 161.2 g/mol. The purity is usually 95%.

Methyl 4,8-dimethoxyquinoline-2-carboxylate

In Stock

• CAS RN:
• 76995-87-4

• Formula:
• C13H13NO4

• InChI:
• InChI=1S/C13H13NO4/c1-16-10-6-4-5-8-11(17-2)7-9(13(15)18-3)14-12(8)10/h4-7H,1-3H3

• InChIKey:
• OKNSSRWVFHWDAP-UHFFFAOYSA-N

• Methyl 4,8-dimethoxyquinoline-2-carboxylate is a useful research compound. Its molecular formula is C13H13NO4 and its molecular weight is 247.25 g/mol. The purity is usually 95%.

2,4-Diphenylpyrrolidine

In Stock

• CAS RN:
• 39995-87-4

• Formula:
• C16H17N

• InChI:
• InChI=1S/C16H17N/c1-3-7-13(8-4-1)15-11-16(17-12-15)14-9-5-2-6-10-14/h1-10,15-17H,11-12H2

• InChIKey:
• OKZYNEJPWCDXSG-UHFFFAOYSA-N

• 2,4-Diphenylpyrrolidine is a useful research compound. Its molecular formula is C16H17N and its molecular weight is 223.31 g/mol. The purity is usually 95%.

2-(2-methylphenyl)-4H-3,1-benzoxazin-4-one

In Stock

• CAS RN:
• 18595-87-4

• Formula:
• C15H11NO2

• InChI:
• InChI=1S/C15H11NO2/c1-10-6-2-3-7-11(10)14-16-13-9-5-4-8-12(13)15(17)18-14/h2-9H,1H3

• InChIKey:
• IJTYJLSBKKTERF-UHFFFAOYSA-N

• 2-(2-methylphenyl)-4H-3,1-benzoxazin-4-one is a useful research compound. Its molecular formula is C15H11NO2 and its molecular weight is 237.25 g/mol. The purity is usually 95%.

Bismuth tungsten oxide (Bi2W3O12)

In Stock

• CAS RN:
• 13595-87-4

• Formula:
• Bi2O9W2-12

• InChI:
• InChI=1S/2Bi.9O.2W/q2*+3;9*-2;;

• InChIKey:
• DWNBMQNJXHTBPG-UHFFFAOYSA-N

• Bismuth tungsten oxide (Bi2W3O12) is a useful research compound. Its molecular formula is Bi2O9W2-12 and its molecular weight is 929.6 g/mol. The purity is usually 95%.

1-[4-(Difluoromethoxy)phenyl]-3-[3-(dimethylamino)propyl]thiourea

In Stock

• CAS RN:
• 398995-87-4

• Formula:
• C13H19F2N3OS

• InChI:
• InChI=1S/C13H19F2N3OS/c1-18(2)9-3-8-16-13(20)17-10-4-6-11(7-5-10)19-12(14)15/h4-7,12H,3,8-9H2,1-2H3,(H2,16,17,20)

• InChIKey:
• SKDINHKIXPDRLO-UHFFFAOYSA-N

• 1-[4-(Difluoromethoxy)phenyl]-3-[3-(dimethylamino)propyl]thiourea is a useful research compound. Its molecular formula is C13H19F2N3OS and its molecular weight is 303.37. The purity is usually 95%.

Methyl 4-(2-((3-(2-(4-methoxybenzamido)ethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamido)benzoate

In Stock

• CAS RN:
• 872995-87-4

• Formula:
• C25H24N6O5S

• InChI:
• InChI=1S/C25H24N6O5S/c1-35-19-9-5-16(6-10-19)24(33)26-14-13-21-29-28-20-11-12-23(30-31(20)21)37-15-22(32)27-18-7-3-17(4-8-18)25(34)36-2/h3-12H,13-15H2,1-2H3,(H,26,33)(H,27,32)

• InChIKey:
• GTYAQCCVFAZMGI-UHFFFAOYSA-N

• Methyl 4-(2-((3-(2-(4-methoxybenzamido)ethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamido)benzoate is a useful research compound. Its molecular formula is C25H24N6O5S and its molecular weight is 520.56. The purity is usually 95%.

9-benzyl-3-hexyl-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione

Usually In Stock

• CAS RN:
• 893995-87-4

• Formula:
• C22H29N5O2

• InChI:
• InChI=1S/C22H33N5O2/c1-3-4-5-9-14-27-20(28)18-19(24(2)22(27)29)23-21-25(13-10-15-26(18)21)16-17-11-7-6-8-12-17/h6-8,11-12,18-19,21,23H,3-5,9-10,13-16H2,1-2H3

• InChIKey:
• OMKPAHCESTXRRD-UHFFFAOYSA-N

• 9-benzyl-3-hexyl-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione is a useful research compound. Its molecular formula is C22H29N5O2 and its molecular weight is 395.507. The purity is usually 95%.

N-(3-chloro-4-fluorophenyl)-6-(4-fluorophenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxamide

In Stock

• CAS RN:
• 932995-87-4

• Formula:
• C19H12ClF2N3OS

• InChI:
• InChI=1S/C19H12ClF2N3OS/c1-10-17(18(26)23-13-6-7-15(22)14(20)8-13)27-19-24-16(9-25(10)19)11-2-4-12(21)5-3-11/h2-9H,1H3,(H,23,26)

• InChIKey:
• QDSSHAUUQUGITG-UHFFFAOYSA-N

• N-(3-chloro-4-fluorophenyl)-6-(4-fluorophenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxamide is a useful research compound. Its molecular formula is C19H12ClF2N3OS and its molecular weight is 403.8 g/mol. The purity is usually 95%.

POLYGLYCERYL-3 CETYL ETHER

• CAS RN:
• 128895-87-4

• Formula:
• C12H17ClN2O

• POLYGLYCERYL-3 CETYL ETHER, also known as POLYGLYCERYL-3 CETYL ETHER, is a useful research compound. Its molecular formula is C12H17ClN2O. The purity is usually 95%.

4-{[(2-bromophenyl)methyl]amino}cyclohexan-1-ol

In Stock

• CAS RN:
• 1019495-87-4

• Formula:
• C13H18BrNO

• InChI:
• InChI=1S/C13H18BrNO/c14-13-4-2-1-3-10(13)9-15-11-5-7-12(16)8-6-11/h1-4,11-12,15-16H,5-9H2

• InChIKey:
• AOBUASJMIOUVKL-UHFFFAOYSA-N

• 4-{[(2-bromophenyl)methyl]amino}cyclohexan-1-ol is a useful research compound. Its molecular formula is C13H18BrNO and its molecular weight is 284.19 g/mol. The purity is usually 95%.

Butyl[(4-ethylphenyl)methyl]amine hydrochloride

In Stock

• CAS RN:
• 1158295-87-4

• Formula:
• C13H22ClN

• InChI:
• InChI=1S/C13H21N.ClH/c1-3-5-10-14-11-13-8-6-12(4-2)7-9-13;/h6-9,14H,3-5,10-11H2,1-2H3;1H

• InChIKey:
• XXPRISQDXVACNA-UHFFFAOYSA-N

• Butyl[(4-ethylphenyl)methyl]amine hydrochloride is a useful research compound. Its molecular formula is C13H22ClN and its molecular weight is 227.77 g/mol. The purity is usually 95%.

(4-Methyl-1,2,3-thiadiazol-5-yl)(3-((3-(o-tolyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)methanone

In Stock

• CAS RN:
• 1705995-87-4

• Formula:
• C19H21N5O2S

• InChI:
• InChI=1S/C19H21N5O2S/c1-12-6-3-4-8-15(12)18-20-16(26-22-18)10-14-7-5-9-24(11-14)19(25)17-13(2)21-23-27-17/h3-4,6,8,14H,5,7,9-11H2,1-2H3

• InChIKey:
• JMBLTEBDXZXQNK-UHFFFAOYSA-N

• (4-Methyl-1,2,3-thiadiazol-5-yl)(3-((3-(o-tolyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C19H21N5O2S and its molecular weight is 383.47. The purity is usually 95%.

N-(4-chlorophenethyl)-3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)propanamide

In Stock

• CAS RN:
• 1797695-87-4

• Formula:
• C16H18ClN3O2

• InChI:
• InChI=1S/C16H18ClN3O2/c1-20-16(22)9-7-14(19-20)6-8-15(21)18-11-10-12-2-4-13(17)5-3-12/h2-5,7,9H,6,8,10-11H2,1H3,(H,18,21)

• InChIKey:
• DUOABOBEYSOXRQ-UHFFFAOYSA-N

• N-(4-chlorophenethyl)-3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)propanamide is a useful research compound. Its molecular formula is C16H18ClN3O2 and its molecular weight is 319.79. The purity is usually 95%.

2-[1-(3-Cyclopropyl-1,2,4-thiadiazol-5-yl)piperidin-4-yl]-6-(3,5-dimethylpyrazol-1-yl)pyridazin-3-one

Usually In Stock

• CAS RN:
• 2379995-87-4

• Formula:
• C19H23N7OS

• InChI:
• InChI=1S/C19H23N7OS/c1-12-11-13(2)25(21-12)16-5-6-17(27)26(22-16)15-7-9-24(10-8-15)19-20-18(23-28-19)14-3-4-14/h5-6,11,14-15H,3-4,7-10H2,1-2H3

• InChIKey:
• NDNFGCDJGKSJED-UHFFFAOYSA-N

• 2-[1-(3-Cyclopropyl-1,2,4-thiadiazol-5-yl)piperidin-4-yl]-6-(3,5-dimethylpyrazol-1-yl)pyridazin-3-one is a useful research compound. Its molecular formula is C19H23N7OS and its molecular weight is 397.5. The purity is usually 95%.

4-[(4-nitrophenoxy)carbonyl]phenyl 2,4-dimethoxybenzoate

In Stock

• CAS RN:
• 2196195-87-4

• Formula:
• C22H17NO8

• InChI:
• InChI=1S/C22H17NO8/c1-28-18-11-12-19(20(13-18)29-2)22(25)31-16-7-3-14(4-8-16)21(24)30-17-9-5-15(6-10-17)23(26)27/h3-13H,1-2H3

• InChIKey:
• GTOBZXOWFFWRDY-UHFFFAOYSA-N

• 4-[(4-nitrophenoxy)carbonyl]phenyl 2,4-dimethoxybenzoate is a useful research compound. Its molecular formula is C22H17NO8 and its molecular weight is 423.4 g/mol. The purity is usually 95%.

(1S,3R)-1-(Boc-amino)-3-(Cbz-amino)cyclopentane

In Stock

• CAS RN:
• 1315495-87-4

• Formula:
• C18H26N2O4

• InChI:
• InChI=1S/C18H26N2O4/c1-18(2,3)24-17(22)20-15-10-9-14(11-15)19-16(21)23-12-13-7-5-4-6-8-13/h4-8,14-15H,9-12H2,1-3H3,(H,19,21)(H,20,22)/t14-,15+/m1/s1

• InChIKey:
• AVUVRCBRFPDMCW-CABCVRRESA-N

• (1S,3R)-1-(Boc-amino)-3-(Cbz-amino)cyclopentane is a useful research compound. Its molecular formula is C18H26N2O4 and its molecular weight is 334.4 g/mol. The purity is usually 95%.

3-chloro-N-[(oxolan-2-yl)methyl]pyrazin-2-amine

In Stock

• CAS RN:
• 1247795-87-4

• Formula:
• C9H12ClN3O

• InChI:
• InChI=1S/C9H12ClN3O/c10-8-9(12-4-3-11-8)13-6-7-2-1-5-14-7/h3-4,7H,1-2,5-6H2,(H,12,13)

• InChIKey:
• DTIDCTJSVYIJKG-UHFFFAOYSA-N

• 3-chloro-N-[(oxolan-2-yl)methyl]pyrazin-2-amine is a useful research compound. Its molecular formula is C9H12ClN3O and its molecular weight is 213.66 g/mol. The purity is usually 95%.

Tert-butyl (2S,3S,4R)-3,4-dihydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate

In Stock

• CAS RN:
• 2418595-87-4

• Formula:
• C10H19NO5

• InChI:
• InChI=1S/C10H19NO5/c1-10(2,3)16-9(15)11-4-7(13)8(14)6(11)5-12/h6-8,12-14H,4-5H2,1-3H3/t6-,7+,8-/m0/s1

• InChIKey:
• FCMQBGRBDYRPRO-RNJXMRFFSA-N

• Tert-butyl (2S,3S,4R)-3,4-dihydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate is a useful research compound. Its molecular formula is C10H19NO5 and its molecular weight is 233.264. The purity is usually 95%.

N-(1-(4-(4-ethoxyphenyl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-4-oxo-4H-chromene-2-carboxamide

In Stock

• CAS RN:
• 1019095-87-4

• Formula:
• C25H20N4O4S

• InChI:
• InChI=1S/C25H20N4O4S/c1-3-32-17-10-8-16(9-11-17)19-14-34-25(26-19)29-23(12-15(2)28-29)27-24(31)22-13-20(30)18-6-4-5-7-21(18)33-22/h4-14H,3H2,1-2H3,(H,27,31)

• InChIKey:
• ZRXXOFVMUAGGSY-UHFFFAOYSA-N

• N-(1-(4-(4-ethoxyphenyl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-4-oxo-4H-chromene-2-carboxamide is a useful research compound. Its molecular formula is C25H20N4O4S and its molecular weight is 472.5 g/mol. The purity is usually 95%.